Cas no 65735-10-6 (2-Methyl-thiazole-5-carbonitrile)

• Product Name: 2-Methyl-thiazole-5-carbonitrile
• CAS No: 65735-10-6
• MF: C₅H₄N₂S
• MW: 124.163659095764
• MDL: MFCD11506340
• CID: 1115532
• PubChem ID: 53407634
• Update Time: 2024-10-28

2-Methyl-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-Thiazolecarbonitrile
• 2-Methyl-5-cyanothiazole
• 2-Methyl-1,3-thiazole-5-carbonitrile
• FT-0751214
• Z1198323669
• CS-0152791
• 60735-10-6
• FT-0701966
• F13465
• SCHEMBL2693418
• 2-Methylthiazole-5-carbonitrile
• 2-METHYL-THIAZOLE-5-CARBONITRILE
• EN300-1168849
• DTXSID90695969
• SB37906
• AKOS006324599
• AS-47368
• 5-Thiazolecarbonitrile, 2-methyl-
• MFCD11506340
• 65735-10-6
• DB-127829
• DB-072841
• 2-Methyl-thiazole-5-carbonitrile

• MDL： MFCD11506340
• Inchi： 1S/C5H4N2S/c1-4-7-3-5(2-6)8-4/h3H,1H3
• InChI Key： YQLHOMLLEOCIOH-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CN=C1C

Computed Properties

• Exact Mass: 124.00951931g/mol
• Monoisotopic Mass: 124.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.4±13.0 ºC (760 Torr),
• Flash Point: 92.5±19.8 ºC,
• Solubility: Dissolution (36 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles